1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile

• IUPAC Name: 1-(2-cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile
• InChI: InChI=1S/C16H20N4O/c1-16(2)6-3-7-20(13(16)8-17)15(21)12-9-18-14(19-10-12)11-4-5-11/h9-11,13H,3-7H2,1-2H3
• InChI Key: KTSAPPKPKBWFGF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1C#N)C(=O)C2=CN=C(N=C2)C3CC3)C
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile is a chemical compound with potential use in scientific research. It is a highly specific inhibitor of a certain enzyme, which makes it useful for studying the enzyme's function and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile involves the inhibition of DPP-4 by binding to the active site of the enzyme. This prevents the breakdown of certain hormones and peptides involved in glucose metabolism, leading to increased insulin secretion and improved glucose control.
Biochemical and physiological effects:
Inhibition of DPP-4 by this compound has been shown to improve glucose control in animal models of type 2 diabetes. Additionally, this compound has been shown to have anti-inflammatory effects and may have potential therapeutic applications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile is its high specificity for DPP-4, which makes it a useful tool for studying the function of this enzyme. However, its specificity also limits its potential use in studying other enzymes or pathways. Additionally, the compound may have off-target effects that could confound experimental results.

Future Directions

Future research on 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile could focus on its potential therapeutic applications for the treatment of type 2 diabetes and inflammatory diseases. Additionally, further studies could explore the potential anti-cancer effects of DPP-4 inhibitors. Finally, research could focus on developing more potent and specific inhibitors of DPP-4 to improve their therapeutic potential.

Synthesis Methods

The synthesis of 1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile involves several steps, including the reaction of 2-cyclopropylpyrimidine-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3,3-dimethylpiperidine-2-carbonitrile to form the desired compound.

Scientific Research Applications

1-(2-Cyclopropylpyrimidine-5-carbonyl)-3,3-dimethylpiperidine-2-carbonitrile is a highly specific inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). This enzyme is involved in the regulation of glucose metabolism, and inhibitors of DPP-4 have potential therapeutic applications for the treatment of type 2 diabetes. Additionally, DPP-4 is involved in the immune system and has been implicated in the pathogenesis of certain cancers, making inhibitors of this enzyme potential anti-cancer agents.